N'-(4-chlorobenzylidene)-2-pyridinecarbohydrazide

• IUPAC Name: N-[(E)-(4-chlorophenyl)methylideneamino]pyridine-2-carboxamide
• InChI: InChI=1S/C13H10ClN3O/c14-11-6-4-10(5-7-11)9-16-17-13(18)12-3-1-2-8-15-12/h1-9H,(H,17,18)/b16-9+
• InChI Key: XMYMYMUOGAQZBT-CXUHLZMHSA-N
• Canonical SMILES: C1=CC=NC(=C1)C(=O)NN=CC2=CC=C(C=C2)Cl
• Isomeric SMILES: C1=CC=NC(=C1)C(=O)N/N=C/C2=CC=C(C=C2)Cl
• Molecular Formula: C13H10ClN3O
• Molecular Weight: 259.69 g/mol

Description

“N’-(4-chlorobenzylidene)-2-pyridinecarbohydrazide” likely belongs to a class of compounds known as Schiff bases. Schiff bases are typically formed by the condensation of an amine with a carbonyl compound, and they have a characteristic azomethine group (-C=N-) connecting two aryl groups.

Synthesis Analysis

While specific synthesis methods for “N’-(4-chlorobenzylidene)-2-pyridinecarbohydrazide” were not found, Schiff bases are generally synthesized by condensation reactions between amines and carbonyl compounds. The reaction is typically performed under mild conditions and can be catalyzed by acids or bases.

Chemical Reactions Analysis

Schiff bases, including “N’-(4-chlorobenzylidene)-2-pyridinecarbohydrazide”, can participate in a variety of chemical reactions. They can act as ligands in coordination chemistry, forming complexes with metal ions. They can also undergo reduction to form secondary amines.

Physical And Chemical Properties Analysis

The physical and chemical properties of “N’-(4-chlorobenzylidene)-2-pyridinecarbohydrazide” would depend on its specific structure. Schiff bases are generally stable compounds, often crystalline solids at room temperature. They may exhibit optical activity and can participate in hydrogen bonding.

Future Directions

Schiff bases, including “N’-(4-chlorobenzylidene)-2-pyridinecarbohydrazide”, continue to be a topic of interest in various fields of research due to their diverse biological activities and their potential as ligands in coordination chemistry. Future research may focus on exploring these properties further, as well as developing more efficient synthesis methods.